ethyl 6-methyl-2-(2-(3-oxo-3,4-dihydro-2H-benzo[b][1,4]thiazin-2-yl)acetamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate

• IUPAC Name: ethyl 6-methyl-2-[[2-(3-oxo-4H-1,4-benzothiazin-2-yl)acetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C22H24N2O4S2/c1-3-28-22(27)19-13-9-8-12(2)10-16(13)30-21(19)24-18(25)11-17-20(26)23-14-6-4-5-7-15(14)29-17/h4-7,12,17H,3,8-11H2,1-2H3,(H,23,26)(H,24,25)
• InChI Key: YEGNUNXKEDOQEV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCC(C2)C)NC(=O)CC3C(=O)NC4=CC=CC=C4S3
• Molecular Formula: C22H24N2O4S2
• Molecular Weight: 444.6 g/mol
• CAS No.: 443888-19-5

Description

Ethyl 6-methyl-2-(2-(3-oxo-3,4-dihydro-2H-benzo[b][1,4]thiazin-2-yl)acetamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate is a useful research compound. Its molecular formula is C22H24N2O4S2 and its molecular weight is 444.56. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Novel Heterocycles

Researchers have utilized ethyl 2-(3-allylthioureido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate as a precursor for synthesizing new heterocycles, including pyrimidine and thiazole derivatives. These compounds have been evaluated for their anticancer activity against human cancer cell lines, with several displaying potent activity (Abdel-Motaal, Alanzy, & Asem, 2020).

Pharmaceutical Applications

The reaction of ethyl 2-diazo-4,5,6,7-tetrahydrobenzo[b]thiophene 3-carboxylate with benzoylacetonitrile has produced compounds with high potential pharmaceutical uses due to the formation of fused thiophene derivatives (Mohareb, Mohamed, & Wardakhan, 2000).

Anticancer Activity Evaluation

A multicomponent synthesis involving ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate led to the discovery of new apoptosis-inducing agents for breast cancer. These compounds were evaluated for their in vitro and in vivo anticancer activities, with significant results indicating their potential as therapeutic agents (Gad et al., 2020).

Antimicrobial and Antioxidant Studies

Compounds synthesized from ethyl 2-(4-methoxyphenyl)-3-(thiophene-2-carbonyl)cyclopropanecarboxylates were screened for their antimicrobial and antioxidant activities. Some displayed excellent antibacterial and antifungal properties, along with profound antioxidant potential, highlighting their relevance in developing new antimicrobial and antioxidant agents (Raghavendra et al., 2016).

Anti-inflammatory and Anti-rheumatic Potentials

The anti-rheumatic potential of ethyl 2-(2-cyano-3-mercapto-3-(phenylamino) acrylamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate and its metal complexes was investigated, revealing significant antioxidant, analgesic, and anti-rheumatic effects. This research points towards the development of new therapeutic agents for rheumatism (Sherif & Hosny, 2014).